Cas no 947249-22-1 (5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine)

• Product Name: 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine
• CAS No: 947249-22-1
• MF: C₆H₅BrF₃N₃O
• MW: 272.022610425949
• MDL: MFCD16996065
• CID: 1038511
• Update Time: 2025-06-14

5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine
• AK100602
• C6H5BrF3N3O
• FCH1349445
• MB19786
• AX8241537
• Z5389
• ST24023935
• 5-Bromo-3-(2,2,2-trifluoroethoxy)-2-pyrazinamine
• 5-Bromo-3-(2,2,2-trifluoroethoxy)-2-pyrazinamine (ACI)
• 3-(2,2,2-Trifluoroethoxy)-5-bromopyrazin-2-amine

• MDL： MFCD16996065
• Inchi： 1S/C6H5BrF3N3O/c7-3-1-12-4(11)5(13-3)14-2-6(8,9)10/h1H,2H2,(H2,11,12)
• InChI Key： FXSKBBHFAMOJHI-UHFFFAOYSA-N
• SMILES： FC(COC1C(N)=NC=C(Br)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 61

Experimental Properties

• Boiling Point: 257.4±40.0°C at 760 mmHg

5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine

Recent Advances in the Study of 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine (CAS: 947249-22-1)

The compound 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine (CAS: 947249-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its bromo and trifluoroethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of kinase inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine as a key intermediate in the synthesis of selective kinase inhibitors. The research team demonstrated that derivatives of this compound showed nanomolar affinity for specific tyrosine kinases involved in oncogenic signaling pathways. Molecular docking studies revealed that the trifluoroethoxy group plays a critical role in binding pocket interactions, while the bromine atom contributes to optimal spatial orientation within the active site.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis and evaluation of a series of pyrazinamine derivatives, including 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine, against drug-resistant bacterial strains. The compound exhibited moderate activity against Gram-positive pathogens, with MIC values ranging from 8-32 μg/mL. Structure-activity relationship (SAR) analysis suggested that the combination of electron-withdrawing groups (bromo and trifluoroethoxy) enhances membrane permeability while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, novel methodologies for the preparation of 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine have been developed to improve yield and scalability. A 2023 patent application (WO202318765A1) describes a continuous flow process that achieves >85% yield with reduced environmental impact compared to traditional batch methods. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Ongoing research is exploring the potential of 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary in vitro data suggest that certain derivatives may modulate key enzymes in these pathways, though comprehensive mechanism-of-action studies are still required. The compound's unique combination of lipophilicity (from the trifluoroethoxy group) and hydrogen bonding capacity (from the amine) appears to contribute to its diverse biological activities.

As research progresses, 5-Bromo-3-(2,2,2-trifluoroethoxy)pyrazin-2-amine continues to demonstrate its versatility as a pharmacophore in drug discovery. Future directions include optimization of its physicochemical properties for improved bioavailability and investigation of its potential in combination therapies. The compound's CAS number (947249-22-1) has become increasingly prominent in chemical databases, reflecting its growing importance in medicinal chemistry research.